83-27-2

Diethyl sec-butylmalonate

In Stock

• CAS RN:
• 83-27-2

• Formula:
• C11H20O4

• InChI:
• InChI=1S/C11H20O4/c1-5-8(4)9(10(12)14-6-2)11(13)15-7-3/h8-9H,5-7H2,1-4H3

• InChIKey:
• MIIZSUOEOUHAIZ-UHFFFAOYSA-N

• Diethyl sec-butylmalonate, also known as Diethyl sec-butylmalonate, is a useful research compound. Its molecular formula is C11H20O4 and its molecular weight is 216.27 g/mol. The purity is usually 95%.

Corynantheidol

• CAS RN:
• 483-27-2

• Formula:
• C19H26N2O

• InChI:
• InChI=1S/C19H26N2O/c1-2-13-12-21-9-7-16-15-5-3-4-6-17(15)20-19(16)18(21)11-14(13)8-10-22/h3-6,13-14,18,20,22H,2,7-12H2,1H3/t13-,14+,18+/m1/s1

• InChIKey:
• KBMIVGVAJKVWBU-GLJUWKHASA-N

• Corynantheidol is a monoterpenoid indole alkaloid.

Krypton-85

• CAS RN:
• 13983-27-2

• Formula:
• Kr

• InChI:
• InChI=1S/Kr/i1+1

• InChIKey:
• DNNSSWSSYDEUBZ-OUBTZVSYSA-N

• Krypton-85, also known as Krypton-85, is a useful research compound. Its molecular formula is Kr and its molecular weight is 84.91253 g/mol. The purity is usually 95%.

2-(hydroxymethyl)-N-phenylpyrrolidine-1-carbothioamide

In Stock

• CAS RN:
• 21083-27-2

• Formula:
• C12H16N2OS

• InChI:
• InChI=1S/C12H16N2OS/c15-9-11-7-4-8-14(11)12(16)13-10-5-2-1-3-6-10/h1-3,5-6,11,15H,4,7-9H2,(H,13,16)

• InChIKey:
• OJESMJVNEOYCAP-UHFFFAOYSA-N

• 2-(hydroxymethyl)-N-phenylpyrrolidine-1-carbothioamide is a useful research compound. Its molecular formula is C12H16N2OS and its molecular weight is 236.33. The purity is usually 95%.

Methyl 2-(pyridin-2-yl)propanoate

In Stock

• CAS RN:
• 21883-27-2

• Formula:
• C9H11NO2

• InChI:
• InChI=1S/C9H11NO2/c1-7(9(11)12-2)8-5-3-4-6-10-8/h3-7H,1-2H3

• InChIKey:
• OTCWAURCMRSFCN-UHFFFAOYSA-N

• Methyl 2-(pyridin-2-yl)propanoate is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.

2-Bromo-6-iodoaniline

In Stock

• CAS RN:
• 84483-27-2

• Formula:
• C6H5BrIN

• InChI:
• InChI=1S/C6H5BrIN/c7-4-2-1-3-5(8)6(4)9/h1-3H,9H2

• InChIKey:
• GEFAZDFSVUZVDV-UHFFFAOYSA-N

• 2-Bromo-6-iodoaniline is a useful research compound. Its molecular formula is C6H5BrIN and its molecular weight is 297.92 g/mol. The purity is usually 95%.

3-Allyl-4-ethoxy-5-methoxy-benzaldehyde

In Stock

• CAS RN:
• 872183-27-2

• Formula:
• C13H16O3

• InChI:
• InChI=1S/C13H16O3/c1-4-6-11-7-10(9-14)8-12(15-3)13(11)16-5-2/h4,7-9H,1,5-6H2,2-3H3

• InChIKey:
• KQKITKAUHIZELC-UHFFFAOYSA-N

• 3-Allyl-4-ethoxy-5-methoxy-benzaldehyde is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.

2-{[1-(2-Methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoic acid

In Stock

• CAS RN:
• 301683-27-2

• Formula:
• C18H15NO5S

• InChI:
• InChI=1S/C18H15NO5S/c1-24-13-8-4-3-7-12(13)19-16(20)10-15(17(19)21)25-14-9-5-2-6-11(14)18(22)23/h2-9,15H,10H2,1H3,(H,22,23)

• InChIKey:
• DTHHLIHNAMJJEY-UHFFFAOYSA-N

• 2-{[1-(2-Methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoic acid is a useful research compound. Its molecular formula is C18H15NO5S and its molecular weight is 357.38. The purity is usually 95%.

Fkmrp

• CAS RN:
• 115383-27-2

• Formula:
• C16H29NO9

• InChI:
• InChI=1S/C16H29NO9/c1-8(20)11(21)12(10(6-18)23-4)26-15-14(24-5)16(3,22)13(17-7-19)9(2)25-15/h6-15,20-22H,1-5H3,(H,17,19)/t8-,9+,10-,11-,12-,13+,14+,15+,16-/m1/s1

• InChIKey:
• XVYCQMRADMEERS-OBFRQOQQSA-N

• Fkmrp, also known as Fkmrp, is a useful research compound. Its molecular formula is C16H29NO9 and its molecular weight is 379.4 g/mol. The purity is usually 95%.

4-Chloro-3-fluoro-2'-(4-methylpiperazinomethyl) benzophenone

In Stock

• CAS RN:
• 898783-27-2

• Formula:
• C19H20ClFN2O

• InChI:
• InChI=1S/C19H20ClFN2O/c1-22-8-10-23(11-9-22)13-15-4-2-3-5-16(15)19(24)14-6-7-17(20)18(21)12-14/h2-7,12H,8-11,13H2,1H3

• InChIKey:
• FSJDRWWRRDTZMY-UHFFFAOYSA-N

• 4-Chloro-3-fluoro-2'-(4-methylpiperazinomethyl) benzophenone is a useful research compound. Its molecular formula is C19H20ClFN2O and its molecular weight is 346.8 g/mol. The purity is usually 95%.

Methyl 6-fluoro-3-hydroxypyrazine-2-carboxylate

In Stock

• CAS RN:
• 356783-27-2

• Formula:
• C6H5FN2O3

• InChI:
• InChI=1S/C6H5FN2O3/c1-12-6(11)4-5(10)8-2-3(7)9-4/h2H,1H3,(H,8,10)

• InChIKey:
• UWAQOOMADZVENS-UHFFFAOYSA-N

• Methyl 6-fluoro-3-hydroxypyrazine-2-carboxylate is a useful research compound. Its molecular formula is C6H5FN2O3 and its molecular weight is 172.11 g/mol. The purity is usually 95%.

Ethyl [(3S)-3-[(tert-butoxycarbonyl)amino]-4-oxo-3,4-dihydro-1,5-benzothiazepin-5(2H)-yl]acetate

Usually In Stock

• CAS RN:
• 209683-27-2

• Formula:
• C18H24N2O5S

• InChI:
• InChI=1S/C18H24N2O5S/c1-5-24-15(21)10-20-13-8-6-7-9-14(13)26-11-12(16(20)22)19-17(23)25-18(2,3)4/h6-9,12H,5,10-11H2,1-4H3,(H,19,23)/t12-/m1/s1

• InChIKey:
• CUFFXVSBROKLJK-GFCCVEGCSA-N

• Ethyl [(3S)-3-[(tert-butoxycarbonyl)amino]-4-oxo-3,4-dihydro-1,5-benzothiazepin-5(2H)-yl]acetate is a useful research compound. Its molecular formula is C18H24N2O5S and its molecular weight is 380.5 g/mol. The purity is usually 95%.

methyl[(4-phenyl-1H-imidazol-2-yl)methyl]amine

In Stock

• CAS RN:
• 1048983-27-2

• Formula:
• C11H13N3

• InChI:
• InChI=1S/C11H13N3/c1-12-8-11-13-7-10(14-11)9-5-3-2-4-6-9/h2-7,12H,8H2,1H3,(H,13,14)

• InChIKey:
• LMAVLCDHNFUPNX-UHFFFAOYSA-N

• Methyl[(4-phenyl-1H-imidazol-2-yl)methyl]amine is a useful research compound. Its molecular formula is C11H13N3 and its molecular weight is 187.24 g/mol. The purity is usually 95%.

1-(4-(Dimethylamino)-2-methoxypyrimidin-5-yl)-3-(2-methoxyphenyl)urea

In Stock

• CAS RN:
• 1797083-27-2

• Formula:
• C15H19N5O3

• InChI:
• InChI=1S/C15H19N5O3/c1-20(2)13-11(9-16-15(19-13)23-4)18-14(21)17-10-7-5-6-8-12(10)22-3/h5-9H,1-4H3,(H2,17,18,21)

• InChIKey:
• RFRBVLSIPUHCPM-UHFFFAOYSA-N

• 1-(4-(Dimethylamino)-2-methoxypyrimidin-5-yl)-3-(2-methoxyphenyl)urea is a useful research compound. Its molecular formula is C15H19N5O3 and its molecular weight is 317.349. The purity is usually 95%.

1-(8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl)-2,2-difluoro-2-(phenylthio)ethanone

In Stock

• CAS RN:
• 1823183-27-2

• Formula:
• C16H8ClF5N2OS

• InChI:
• InChI=1S/C16H8ClF5N2OS/c17-11-6-9(15(18,19)20)8-24-12(7-23-14(11)24)13(25)16(21,22)26-10-4-2-1-3-5-10/h1-8H

• InChIKey:
• HHOCRUXURBNENS-UHFFFAOYSA-N

• 1-(8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl)-2,2-difluoro-2-(phenylthio)ethanone is a useful research compound. Its molecular formula is C16H8ClF5N2OS and its molecular weight is 406.8 g/mol. The purity is usually 95%.

6,10-Dibenzyl-N,N'-dimethyl-N,N,N',N'-tetrakis(4-methylbenzyl)-1,4-dioxaspiro[4.5]decane-(2R,3R)-diylbis(methylammonium) Bis(tetrafluoroborate)

In Stock

• CAS RN:
• 2010983-27-2

• Formula:
• C58H70B2F8N2O2

• InChI:
• InChI=1S/C58H70N2O2.2BF4/c1-44-20-28-50(29-21-44)38-59(5,39-51-30-22-45(2)23-31-51)42-56-57(43-60(6,40-52-32-24-46(3)25-33-52)41-53-34-26-47(4)27-35-53)62-58(61-56)54(36-48-14-9-7-10-15-48)18-13-19-55(58)37-49-16-11-8-12-17-49;2*2-1(3,4)5/h7-12,14-17,20-35,54-57H,13,18-19,36-43H2,1-6H3;;/q+2;2*-1/t54?,55?,56-,57-;;/m1../s1

• InChIKey:
• RNRYUCPTAVMDSK-KBNRWHODSA-N

• 6,10-Dibenzyl-N,N'-dimethyl-N,N,N',N'-tetrakis(4-methylbenzyl)-1,4-dioxaspiro[4.5]decane-(2R,3R)-diylbis(methylammonium) Bis(tetrafluoroborate) is a useful research compound. Its molecular formula is C58H70B2F8N2O2 and its molecular weight is 1000.8 g/mol. The purity is usually 95%.

N-[(2-chloropyrimidin-4-yl)methyl]-5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine

Usually In Stock

• CAS RN:
• 2094383-27-2

• Formula:
• C12H9ClF3N7

• InChI:
• InChI=1S/C12H9ClF3N7/c1-6-4-8(18-5-7-2-3-17-10(13)20-7)23-11(19-6)21-9(22-23)12(14,15)16/h2-4,18H,5H2,1H3

• InChIKey:
• JLEXVXHGGBYPKS-UHFFFAOYSA-N

• N-[(2-chloropyrimidin-4-yl)methyl]-5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C12H9ClF3N7 and its molecular weight is 343.7. The purity is usually 95%.

4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran

In Stock

• CAS RN:
• 1247383-27-2

• Formula:
• C12H15BrO2

• InChI:
• InChI=1S/C12H15BrO2/c13-11-1-3-12(4-2-11)15-9-10-5-7-14-8-6-10/h1-4,10H,5-9H2

• InChIKey:
• CRGSWKUNFYCFDU-UHFFFAOYSA-N

• 4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran, also known as 4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran, is a useful research compound. Its molecular formula is C12H15BrO2 and its molecular weight is 271.154. The purity is usually 95%.